Cas no 286-25-9 (Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate)

Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate is a bicyclic heterocyclic compound featuring a fused oxirane and aziridine ring system. Its strained ring structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of complex nitrogen- and oxygen-containing frameworks. The methyl ester group enhances solubility and facilitates further functionalization. This compound is of interest in medicinal chemistry for its potential as a scaffold in bioactive molecule development. Its rigid bicyclic core offers stereochemical control in reactions, enabling precise synthesis of chiral targets. Careful handling is recommended due to its inherent ring strain and reactivity.

Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate structure

286-25-9 structure

Product Name:Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate

CAS No:286-25-9

MF:C₅H₉NO

MW:99.1310613155365

CID:2841534

PubChem ID:56972756

Update Time:2025-06-07

Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate
- Inchi： 1S/C5H9NO/c1-2-4-5(7-4)6-3-1/h4-6H,1-3H2
- InChI Key： OFCHHYSTWRDZCH-UHFFFAOYSA-N
- SMILES： C12C(O1)CCCN2

Computed Properties

Exact Mass: 99.068413911g/mol
Monoisotopic Mass: 99.068413911g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 84.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 24.6Å²

Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM539011-1g	Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate	286-25-9	95%+	1g	$1250	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1117084-1g	Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate	286-25-9	98%	1g	￥10562	2023-04-05